Cas no 2228701-97-9 (4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione)

• Product Name: 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione
• CAS No: 2228701-97-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6526810
• PubChem ID: 165859104
• Update Time: 2025-05-21

4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione
• 2228701-97-9
• EN300-1832903

• Inchi： 1S/C9H9NO4/c1-5-7(4-10-14-5)6-2-8(11)13-9(12)3-6/h4,6H,2-3H2,1H3
• InChI Key： YNKGVLMJMCCYAL-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=NOC=2C)CC1=O)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4Ų

Additional information on 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione

Comprehensive Overview of 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione (CAS No. 2228701-97-9)

4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione (CAS No. 2228701-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 1,2-oxazole ring fused with a oxane-2,6-dione moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione has surged, driven by advancements in medicinal chemistry and green synthesis. This compound’s oxazole ring is known for its electron-rich nature, which enhances its ability to participate in hydrogen bonding and π-π stacking interactions—key features for designing high-affinity ligands. Its CAS No. 2228701-97-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the trending topics in organic chemistry is the development of sustainable synthetic routes for complex molecules. 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione aligns with this trend, as researchers explore catalyst-free and solvent-free methods to produce it efficiently. Its stability under mild conditions makes it a candidate for flow chemistry applications, a technique gaining traction in industrial-scale production. These innovations address the growing consumer and regulatory focus on environmentally friendly chemical processes.

From a pharmacological perspective, the compound’s oxane-2,6-dione scaffold is structurally analogous to gamma-butyrolactone, a motif found in many CNS-active drugs. This similarity has sparked investigations into its potential as a neuroprotective agent or GABA modulator. Such studies often appear in queries related to neurodegenerative diseases and anxiety disorders, highlighting its intersection with pressing health concerns. However, rigorous in vitro and in vivo studies are needed to validate these hypotheses.

The agrochemical sector also shows interest in 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione due to its potential as a pesticide intermediate. Its oxazole component is known to disrupt microbial growth, aligning with the search for next-generation crop protection agents. With global emphasis on food security, this application resonates strongly in scientific and agricultural communities.

Analytical characterization of CAS No. 2228701-97-9 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structure. These techniques are critical for ensuring reproducibility in research—a topic frequently debated in open science forums. The compound’s melting point and solubility profiles are also well-documented, aiding formulation scientists in optimizing delivery systems.

In summary, 4-(5-methyl-1,2-oxazol-4-yl)oxane-2,6-dione represents a multifaceted compound with promising applications across life sciences and material chemistry. Its CAS No. 2228701-97-9 serves as a gateway to a wealth of research, from drug design to sustainable synthesis. As interdisciplinary collaborations expand, this molecule is poised to play a pivotal role in addressing contemporary scientific challenges.